Cas no 1858241-49-2 (N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine)

• Product Name: N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine
• CAS No: 1858241-49-2
• MF: C₁₀H₁₇NSi
• MW: 179.334183454514
• MDL: MFCD29067145
• CID: 5201780
• Update Time: 2026-03-06

N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine

• MDL： MFCD29067145
• Inchi： 1S/C10H17NSi/c1-4-9-11-12(2,3)10-7-5-6-8-10/h4-8,10-11H,1,9H2,2-3H3
• InChI Key： HDLAEDLUXSWNIR-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=C1)(C)(C)NCC=C

Additional information on N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine

Recent Advances in the Study of N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine (CAS: 1858241-49-2) in Chemical Biology and Pharmaceutical Research

N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine (CAS: 1858241-49-2) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopentadienyl and allyl amine functional groups, serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and biomaterials.

Recent studies have highlighted the role of N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine in the synthesis of silicon-containing bioactive molecules. Its ability to act as a precursor for silicon-based ligands and catalysts has opened new avenues in medicinal chemistry. For instance, researchers have utilized this compound to develop silicon-linked peptide conjugates, which exhibit enhanced stability and bioavailability compared to their carbon-based counterparts. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, demonstrating the compound's potential in drug design.

In addition to its applications in drug development, N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine has been explored for its utility in material science. A 2022 study in Advanced Materials reported its use in the fabrication of silicon-based polymers with tunable mechanical properties, suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds. The compound's unique silyl-allyl structure allows for precise control over polymerization processes, enabling the creation of materials with tailored functionalities.

Another significant area of research involves the compound's role in catalytic systems. A recent publication in ACS Catalysis (2023) detailed its use as a ligand in transition metal catalysis, facilitating asymmetric synthesis reactions with high enantioselectivity. This advancement is particularly relevant for the production of chiral pharmaceuticals, where enantiopurity is critical for efficacy and safety. The study underscored the compound's ability to stabilize metal centers and modulate reaction pathways, making it a valuable tool in synthetic chemistry.

Despite these promising developments, challenges remain in the large-scale synthesis and application of N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine. Issues such as cost-effectiveness, scalability, and compatibility with existing pharmaceutical formulations need to be addressed. Ongoing research aims to optimize synthetic routes and explore new derivatives to overcome these limitations. For example, a 2023 preprint on ChemRxiv proposed a streamlined synthesis protocol that reduces the number of steps and improves yield, paving the way for broader adoption in industrial settings.

In conclusion, N-(Cyclopentadienyldimethylsilyl)-N-(allyl)amine (CAS: 1858241-49-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its versatility in drug design, material science, and catalysis underscores its potential to drive innovation in these fields. Future studies should focus on addressing current limitations and expanding its utility, particularly in the development of next-generation therapeutics and biomaterials.